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Compound of Interest

Compound Name: SPC-180002

Cat. No.: B12390649 Get Quote

Currently, detailed protocols and specific quantitative data for the synthesis and purification of

the SIRT1/3 dual inhibitor, SPC-180002, are not publicly available in scientific literature or

patent databases. While the compound is identified as a novel anti-tumor agent that

incorporates a methyl methacrylate group and impairs mitochondrial function, the specific

chemical synthesis route and purification methodologies remain proprietary or unpublished.

Our comprehensive search of chemical databases, patent repositories, and academic journals

did not yield any specific experimental procedures for the synthesis of SPC-180002. The

primary focus of the existing research is on its pharmacological properties and mechanism of

action as a dual inhibitor of SIRT1 and SIRT3. This includes its role in disturbing redox

homeostasis through the generation of reactive oxygen species (ROS), leading to increased

p21 protein stability and mitochondrial dysfunction.

Without access to the primary synthesis and purification data, it is not possible to provide the

detailed Application Notes and Protocols as requested. The creation of such documents

requires precise information on reaction conditions, stoichiometry of reactants, catalysts,

solvents, reaction times, work-up procedures, and specific techniques for purification such as

chromatography methods (e.g., column chromatography, HPLC) and recrystallization solvents

and conditions. Furthermore, the lack of this data prevents the compilation of quantitative

information regarding reaction yields, purity levels, and other relevant analytical data.
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General Considerations for the Synthesis and
Purification of Similar Compounds
While a specific protocol for SPC-180002 is unavailable, general principles for the synthesis of

small molecule inhibitors and compounds containing a methyl methacrylate group can be

considered. The synthesis would likely involve a multi-step process culminating in the

introduction of the methyl methacrylate moiety.

A hypothetical workflow for the development and purification of a novel small molecule inhibitor

like SPC-180002 is outlined below. This diagram illustrates the general logical steps that

researchers would typically follow.
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Synthesis Phase

Purification & Characterization Phase

Biological Evaluation

Retrosynthetic Analysis & Route Design

Procurement of Starting Materials

Stepwise Chemical Synthesis

In-process Monitoring (TLC, LC-MS)

Crude Product Isolation

Primary Purification (e.g., Column Chromatography)

Secondary Purification (e.g., HPLC, Recrystallization)

Structural Characterization (NMR, MS, etc.)

Purity Assessment (HPLC, Elemental Analysis)

In vitro SIRT1/3 Inhibition Assay

Cell-based Assays (e.g., Cytotoxicity, ROS production)

In vivo Efficacy Studies

General workflow for small molecule inhibitor development.
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Sirtuin Inhibition

Downstream Effects

SPC-180002

SIRT1

inhibits

SIRT3

inhibits

↑ Reactive Oxygen Species (ROS)

↑ p21 Protein Stability

Mitochondrial Dysfunction

CDK Inhibition

inhibits

↓ Cancer Cell Growth

Cell Cycle Arrest

Signaling pathway of SPC-180002.
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spc-180002]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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